4-(5-Fluoro-2-methylphenyl)oxan-4-ol

• IUPAC Name: 4-(5-fluoro-2-methylphenyl)oxan-4-ol
• InChI: InChI=1S/C12H15FO2/c1-9-2-3-10(13)8-11(9)12(14)4-6-15-7-5-12/h2-3,8,14H,4-7H2,1H3
• InChI Key: AQCUFKUYJURUNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C2(CCOCC2)O
• Molecular Formula: C12H15FO2
• Molecular Weight: 210.24 g/mol

Description

4-(5-Fluoro-2-methylphenyl)oxan-4-ol is a fluorinated oxane derivative featuring a hydroxyl-substituted tetrahydropyran ring linked to a 5-fluoro-2-methylphenyl group.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural and Functional Comparisons

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	Reference
4-(5-Fluoro-2-methylphenyl)oxan-4-ol	Oxane (tetrahydropyran)	-OH, 5-Fluoro-2-methylphenyl	~222.24 (calculated)	Polar hydroxyl enhances solubility; fluorine increases lipophilicity	Inferred
4-(2-Methoxyphenyl)oxan-4-amine hydrochloride	Oxane	-NH₂, 2-Methoxyphenyl	251.73	Amine group enables salt formation; methoxy enhances electron density
5-Fluoro-2-methylphenyl isothiocyanate	Benzene	-NCS, 5-Fluoro-2-methyl	181.23	Reactive isothiocyanate group for conjugation; used in synthesis
para-fluoro Methylaminorex	Oxazoline	4-Fluorophenyl, -CH₃	194.21	Stimulant properties; controlled substance analog

Key Observations:

Core Structure Differences: The oxane ring in 4-(5-Fluoro-2-methylphenyl)oxan-4-ol provides a six-membered cyclic ether, contrasting with oxazoline (five-membered heterocycle) in para-fluoro Methylaminorex or simple benzene derivatives like 5-Fluoro-2-methylphenyl isothiocyanate .

Substituent Effects: Fluorine Position: The 5-fluoro substitution on the phenyl ring (target compound) may reduce metabolic degradation compared to para-fluoro analogs (e.g., para-fluoro Methylaminorex), where fluorine is at the 4-position .

Physicochemical and Pharmacological Comparisons

Table 2: Experimental and Predicted Properties

Property	4-(5-Fluoro-2-methylphenyl)oxan-4-ol	4-(2-Methoxyphenyl)oxan-4-amine	5-Fluoro-2-methylphenyl isothiocyanate
LogP (Predicted)	~2.1	~1.8	~2.5
Water Solubility	Moderate (hydroxyl group)	Low (amine hydrochloride salt)	Very low (nonpolar isothiocyanate)
Thermal Stability	Likely stable (ether linkage)	High (salt form)	Moderate (reactive NCS group)
Bioactivity	Unknown; potential kinase inhibition	Unreported	Synthetic intermediate

Insights:

• Lipophilicity : The target compound’s predicted LogP (~2.1) suggests moderate membrane permeability, intermediate between the more polar 4-(2-Methoxyphenyl)oxan-4-amine (~1.8) and the lipophilic 5-Fluoro-2-methylphenyl isothiocyanate (~2.5) .
• Synthetic Utility : Unlike 5-Fluoro-2-methylphenyl isothiocyanate (used as a building block in heterocyclic synthesis ), the hydroxyl group in the target compound may limit reactivity but enable hydrogen bonding in drug design.

Research and Patent Landscape

• Pharmaceutical Analogs : Complex molecules in (e.g., acryloyl-pyrrolidine derivatives with 5-fluoro-2-methylphenyl groups) suggest that fluorine and methyl substituents are prioritized in kinase inhibitors for enhanced target affinity and metabolic stability .
• Safety and Regulation: Fluorinated analogs like para-fluoro Methylaminorex highlight the importance of substituent positioning in avoiding controlled substance classifications .